Cas no 2886-89-7 (2H-Indeno[1,2-b:5,6-b']bisoxirene,octahydro- (9CI))

2H-Indeno[1,2-b:5,6-b']bisoxirene,octahydro- (9CI) Properties

Names and Identifiers

• 2H-Indeno[1,2-b:5,6-b']bisoxirene,octahydro- (9CI)
• Bicyclononadiene diepoxide
• 2886-89-7
• 1,2:5,6-Diepoxyhexahydroindan
• 4,10-Dioxatetracyclo(5.4.0(sup 3,5).0(sup 1,7).0(sup 9,11))undecane
• AKOS030492737
• GEO-04639
• 2H-Bisoxireno(a,f)indene, octahydro-
• octahydro-1ah-indeno[1,2-b:5,6-b']bisoxirene
• DTXSID00951487
• O0590
• CS-0377991
• 2H-Indeno[1,2-b:5,6-b']bisoxirene, octahydro-
• 1,2-5,6-Diepoxyhexahydroindan (mixture of isomers)
• 4,9-Dioxatetracyclo(5.4.0.0(sup 3,5).0(sup 8,10))undecane
• SCHEMBL1412731
• 4,9-dioxatetracyclo[5.4.0.03,5.08,10]undecane
• MFCD01544254
• Indan, 1,2:5,6-diepoxyhexahydro-
• STL562380
• MGAKFFHPSIQGDC-UHFFFAOYSA-N
• 4,9-DIOXATETRACYCLO[5.4.0.0(3),?.0?,(1)?]UNDECANE
• +Expand

• InChIKey： MGAKFFHPSIQGDC-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O2/c1-4-2-8-9(11-8)5(4)3-7-6(1)10-7/h4-9H,1-3H2
• SMILES： O1C2CC3CC4OC4C3CC12

Computed Properties

• Exact Mass: 152.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 152.08373
• Heavy Atom Count: 11
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 25.1

Experimental Properties

• PSA: 25.06
• Refractive Index: 1.4522 (estimate)
• Boiling Point: 234.66°C (rough estimate)
• Flash Point: 118.3°C
• Density: 1.0505 (rough estimate)